Cas no 141281-38-1 (3-Methyl-4-nitrobenzyl bromide)

• Product Name: 3-Methyl-4-nitrobenzyl bromide
• CAS No: 141281-38-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD04039920
• CID: 101729
• PubChem ID: 4445978
• Update Time: 2025-04-18

3-Methyl-4-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• Benzene,4-(bromomethyl)-2-methyl-1-nitro-
• 3-Methyl-4-nitrobenzyl bromide
• 3-Methyl-4-Nitrobenzyl Bromide 97
• 141281-38-1
• WOUWGCLQOJPWHS-UHFFFAOYSA-N
• DTXSID10403386
• 4-(bromomethyl)-2-methyl-1-nitrobenzene
• FS-4122
• J-007474
• Benzene, 4-(bromomethyl)-2-methyl-1-nitro-
• N12011
• EN300-1894104
• SCHEMBL508871
• A856838
• 3-methyl-4-nitrobenzylbromide
• FT-0759558
• AKOS015889343
• 3-METHYL-4-NITROBENZYL BROMIDE 97
• 3-Methyl-4-nitrobenzyl bromide, 97%
• MFCD04039920
• 4-(bromomethyl)-2-methyl-1-nitro-benzene
• DA-10529

• MDL： MFCD04039920
• Inchi： 1S/C8H8BrNO2/c1-6-4-7(5-9)2-3-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： WOUWGCLQOJPWHS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: NA
• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-48 °C(lit.)
• Boiling Point: 310.7°C at 760 mmHg
• Flash Point: >221 °F
• Refractive Index: 1.599
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.32130

3-Methyl-4-nitrobenzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Safety Term：S26-36/37/39-45
• Risk Phrases：R34